Cholesterol methyl ether
Cholesterol methyl ether
Brand Name:
Vulcanchem
CAS No.:
1174-92-1
VCID:
VC20924546
InChI:
InChI=1S/C28H48O/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(29-6)14-16-27(21,4)26(23)15-17-28(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC)C)C
Molecular Formula:
C28H48O
Molecular Weight:
400.7 g/mol
Cholesterol methyl ether
CAS No.: 1174-92-1
Cat. No.: VC20924546
Molecular Formula: C28H48O
Molecular Weight: 400.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1174-92-1 |
|---|---|
| Molecular Formula | C28H48O |
| Molecular Weight | 400.7 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-3-methoxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C28H48O/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(29-6)14-16-27(21,4)26(23)15-17-28(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1 |
| Standard InChI Key | RCXPTZJNVLDKKV-PXBBAZSNSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC)C)C |
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